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Compound of Interest

Compound Name: Bis(triphenyltin)sulfide
CAS No.: 77-80-5
Cat. No.: B1612573

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organotin compounds, characterized by the presence of at least one tin-carbon bond,
represent a diverse class of chemicals with a wide array of industrial and research applications.
Within this family, Bis(triphenyltin)sulfide, also known by its systematic name 1,1,1,3,3,3-
Hexaphenyldistannathiane, stands out as a significant, albeit specialized, reagent. This guide
provides a comprehensive technical overview of Bis(triphenyltin)sulfide, covering its
fundamental chemical identifiers, synthesis, physicochemical properties, and key applications,
with a particular focus on its utility for research and development professionals.

Core Chemical Identifiers

A clear and unambiguous identification of a chemical substance is paramount for scientific
research and safety. The core chemical identifiers for Bis(triphenyltin)sulfide are summarized

in the table below.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1612573#bc-rfq
https://www.benchchem.com/product/b1612573/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-triphenyltin-sulfide-synthesis-properties-and-applications
https://www.benchchem.com/product/b1612573/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-triphenyltin-sulfide-synthesis-properties-and-applications
https://www.benchchem.com/product/b1612573/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bis-triphenyltin-sulfide-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value
CAS Number 77-80-5
Systematic Name 1,1,1,3,3,3-Hexaphenyldistannathiane

Bis(triphenylstannyl)sulfide, Distannathiane,
Other Names

hexaphenyl-
Molecular Formula C36H30SSn:2
Molecular Weight 732.12 g/mol
INChI=1S/6C6H5.5.2Sn/c61-2-4-6-5-3-1;;;/h61-
InChl
5H;;;
InChiKey NTCQOKPUDSWFJF-UHFFFAOYSA-N
C1=CC=C(C=C1)C3=CC=CC=C3)
Canonical SMILES (C4=CC=CC=C4)C5=CC=CC=C5">Sn(C6=CC=

CC=C6)C1

Synthesis of Bis(triphenyltin)sulfide

The synthesis of Bis(triphenyltin)sulfide is most commonly achieved through the reaction of a
triphenyltin halide, typically triphenyltin chloride, with a sulfide source. This reaction is a
straightforward and efficient method for forming the Sn-S-Sn linkage.

Experimental Protocol: Synthesis from Triphenyltin
Chloride and Sodium Sulfide

This protocol details a common laboratory-scale synthesis of Bis(triphenyltin)sulfide.
Materials:

o Triphenyltin chloride (PhsSnCl)

e Sodium sulfide nonahydrate (Naz2S-9H20)

o Absolute Ethanol
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« Distilled water

e Dichloromethane (CH2Cl2)
o Methanol (MeOH)
Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
triphenyltin chloride in absolute ethanol.

In a separate beaker, prepare a solution of sodium sulfide nonahydrate in a minimal amount
of a water/ethanol mixture.

Slowly add the sodium sulfide solution to the stirred solution of triphenyltin chloride at room
temperature. A white precipitate of Bis(triphenyltin)sulfide will begin to form immediately.

After the addition is complete, heat the reaction mixture to reflux and maintain for
approximately 2 hours to ensure the reaction goes to completion.

Allow the mixture to cool to room temperature. The crude Bis(triphenyltin)sulfide will
precipitate out of the solution.

Collect the precipitate by vacuum filtration and wash it with distilled water to remove any
remaining inorganic salts.

Further purify the crude product by recrystallization. A suitable solvent system for
recrystallization is a mixture of dichloromethane and methanol[1]. Dissolve the solid in a
minimum amount of hot dichloromethane and then add methanol until the solution becomes
turbid. Allow the solution to cool slowly to induce crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold methanol,
and dry under vacuum.

Causality Behind Experimental Choices:

o Solvent: Ethanol is a good solvent for triphenyltin chloride and allows for the reaction to
proceed in a homogeneous or near-homogeneous phase. The use of absolute ethanol
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minimizes the presence of water, which could lead to the formation of triphenyltin hydroxide

as a byproduct.

o Reflux: Heating the reaction mixture to reflux increases the reaction rate, ensuring a higher

yield in a shorter period.

o Recrystallization: This purification technique is essential to remove any unreacted starting
materials or byproducts, resulting in a high-purity final product. The choice of
dichloromethane and methanol as the recrystallization solvent system is based on the
differential solubility of Bis(triphenyltin)sulfide in these solvents at different temperatures.
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Caption: Workflow for the synthesis of Bis(triphenyltin)sulfide.

Physicochemical Properties

Detailed experimental data for the physicochemical properties of Bis(triphenyltin)sulfide are
not as widely reported as for its tributyl analogue. However, based on available literature and
the properties of similar organotin compounds, the following can be inferred:

e Appearance: It is expected to be a white to off-white crystalline solid.

» Melting Point: While a specific melting point for the triphenyl derivative is not readily available
in the provided search results, the analogous bis(tricyclohexyltin) sulfide has a melting point
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of 130-132 °CJ[1]. This suggests that Bis(triphenyltin)sulfide will also be a solid with a
relatively high melting point.

 Solubility: Organotin compounds with bulky organic groups tend to be soluble in nonpolar
organic solvents. Bis(triphenyltin)sulfide is expected to be soluble in solvents like
dichloromethane, chloroform, and toluene, and less soluble in polar solvents like water and
lower alcohols[1].

e Spectroscopic Data:

o 119S5n NMR: The chemical shift in 11°Sn NMR spectroscopy is highly sensitive to the
coordination environment of the tin atom. For four-coordinate tin compounds, chemical
shifts typically appear in the downfield region[2][3]. The precise chemical shift for
Bis(triphenyltin)sulfide would be dependent on the solvent used due to potential
coordination[4]. Based on related structures, a chemical shift in the range of +80 to +120
ppm in a non-coordinating solvent like CDCIs can be anticipated.

o 'H and 3C NMR: The proton and carbon NMR spectra would show characteristic signals
for the phenyl groups attached to the tin atoms.

o Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands
for the Sn-Ph and Sn-S bonds.

Applications in Research and Development

Bis(triphenyltin)sulfide and related organotin sulfides are valuable reagents in organic and
materials science.

Sulfur Transfer Reagent

A primary application of Bis(triphenyltin)sulfide is as a sulfur transfer reagent in organic
synthesis. It can be used to introduce a sulfur atom into a molecule, for example, in the
synthesis of thioketones from ketones or in the preparation of other sulfur-containing
heterocycles. The reactivity of the Sn-S bond allows for its cleavage and the subsequent
transfer of the sulfur atom to an electrophilic center.

Precursor to Metal Sulfide Nanomaterials
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Bis(triphenyltin) chalcogenides, including the sulfide, have been investigated as single-source
precursors for the synthesis of binary metal sulfides[5]. The thermal decomposition of these
compounds can lead to the formation of tin sulfide (SnS) or other metal sulfides if co-
decomposed with other metal precursors. This approach offers a convenient route to phase-
pure semiconductor materials with potential applications in electronics and photovoltaics.

Bis(triphenyltin)sulfide

( [(CeHs)3Sn]2S )

Introduction of 'S’ Thermal Decomposition

Key Application;

Sulfur Transfer Reagent Precursor to Metal Sulfides
(Organic Synthesis) (Materials Science)

Click to download full resolution via product page

Caption: Key application areas of Bis(triphenyltin)sulfide.

Potential in Drug Development

While direct applications of Bis(triphenyltin)sulfide in drug development are not extensively
documented, organotin compounds, in general, have been investigated for their biological
activities. Some triphenyltin compounds have shown potential as fungicides and biocides[6][7]
[8]. Furthermore, the development of novel sulfur-containing compounds is an active area of
pharmaceutical research[9]. As a reagent for synthesizing such compounds,
Bis(triphenyltin)sulfide could play an indirect role in the discovery and development of new
therapeutic agents. The antiproliferative activity of some organotin complexes is also an area of
interest[10].

Safety and Toxicology
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Triphenyltin compounds are known to be toxic and should be handled with appropriate safety
precautions.

o Toxicity: Organotin compounds, including triphenyltin derivatives, can exert a range of toxic
effects. These can include neurotoxicity, immunotoxicity, and reproductive and
developmental effects[11][12][13]. Acute exposure can lead to symptoms such as dizziness,
nausea, and skin irritation[6].

o Handling: Due to their toxicity, all manipulations of Bis(triphenyltin)sulfide should be
performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.

e Environmental Impact: Triphenyltin compounds are persistent in the environment and can be
toxic to aquatic organisms[6][11][13]. Therefore, care must be taken to prevent their release
into the environment, and all waste should be disposed of as hazardous chemical waste
according to local regulations.

Conclusion

Bis(triphenyltin)sulfide is a valuable, though specialized, organotin reagent with important
applications in organic synthesis and materials science. Its role as a sulfur transfer agent and
as a precursor to metal sulfides highlights its utility in modern chemical research. As with all
organotin compounds, a thorough understanding of its handling requirements and potential
toxicity is essential for its safe and effective use in the laboratory. Further research into the
properties and applications of this compound is warranted to fully explore its potential in
various scientific fields, including drug discovery and materials innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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